8-(Azepan-1-yl)-7-[3-(1,3-benzothiazol-2-ylsulfanyl)propyl]-3-methylpurine-2,6-dione

• CAS RN: 673499-39-3
• Molecular Formula: C22H26N6O2S2
• Molecular Weight: 470.61
• IUPAC Name: 8-(azepan-1-yl)-7-[3-(1,3-benzothiazol-2-ylsulfanyl)propyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C22H26N6O2S2/c1-26-18-17(19(29)25-21(26)30)28(20(24-18)27-11-6-2-3-7-12-27)13-8-14-31-22-23-15-9-4-5-10-16(15)32-22/h4-5,9-10H,2-3,6-8,11-14H2,1H3,(H,25,29,30)
• InChI Key: QBLUDPXTFDJJAX-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCCCCC3)CCCSC4=NC5=CC=CC=C5S4
• solubility: not available

Description

The compound “8-(Azepan-1-yl)-7-[3-(1,3-benzothiazol-2-ylsulfanyl)propyl]-3-methylpurine-2,6-dione” is a complex organic molecule. It contains several functional groups and rings including an azepane ring, a benzothiazole ring, and a purine ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Unfortunately, without more specific information or a crystallographic study, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the conditions and the reagents used. The presence of multiple functional groups means that it could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, stability, and reactivity would be influenced by the functional groups present.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a drug, its mechanism would depend on the biological target it interacts with.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it shows promising activity in a particular area (such as medicinal chemistry), further studies could be conducted to optimize its properties.